![molecular formula C13H15N7O3 B3127215 N-(4-methoxyphenyl)-2-oxo-2-{2-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]hydrazino}acetamide CAS No. 338405-28-0](/img/structure/B3127215.png)
N-(4-methoxyphenyl)-2-oxo-2-{2-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]hydrazino}acetamide
Overview
Description
The compound contains several functional groups including a methoxyphenyl group, a 1,2,4-triazole ring, and an acetamide group. These groups can have various properties and reactivities depending on their specific arrangement in the molecule .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the starting materials and the specific conditions required for each reaction .Molecular Structure Analysis
The molecular structure of the compound would be determined by the arrangement of the atoms and the bonds between them. The presence of the 1,2,4-triazole ring could potentially influence the overall shape of the molecule .Chemical Reactions Analysis
The reactivity of the compound would be influenced by the functional groups present in it. For example, the acetamide group might make the compound susceptible to hydrolysis, while the 1,2,4-triazole ring might participate in various organic reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound such as its melting point, boiling point, solubility, etc., would be determined by the functional groups present in it and their specific arrangement .Scientific Research Applications
Antimicrobial and Antitumor Activity
A key research application of this compound involves its role in antimicrobial and antitumor activities. Kaya et al. (2017) synthesized a series of hydrazide and oxadiazole derivatives, including similar compounds, and evaluated their antimicrobial activity against various gram-positive and gram-negative bacteria and fungi. Notably, these compounds showed greater potential against gram-negative bacteria. Additionally, their antiproliferative activity was tested against human tumor cell lines, demonstrating significant inhibitory activity, especially against A549 lung and MCF7 breast cancer cell lines (Kaya et al., 2017).
Anticonvulsant and Neurotoxicity Evaluation
Another application lies in neuropharmacology, specifically as potential anticonvulsant agents. Shaquiquzzaman et al. (2012) synthesized a series of pyrimidine-5-carbonitrile derivatives and evaluated their anticonvulsant and neurotoxicity effects. Some compounds showed high activity at low doses, indicating their potential in preventing seizures (Shaquiquzzaman et al., 2012).
Synthesis and Chemical Properties
Panchal and Patel (2011) focused on the synthesis of related compounds from 4-amino-4H-1,2,4-triazole, providing insights into the chemical properties and potential modifications of such compounds (Panchal & Patel, 2011).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N'-[(Z)-[1-amino-2-(1,2,4-triazol-1-yl)ethylidene]amino]-N-(4-methoxyphenyl)oxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N7O3/c1-23-10-4-2-9(3-5-10)17-12(21)13(22)19-18-11(14)6-20-8-15-7-16-20/h2-5,7-8H,6H2,1H3,(H2,14,18)(H,17,21)(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTPFNCUSPIUSAU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C(=O)NN=C(CN2C=NC=N2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)NC(=O)C(=O)N/N=C(/CN2C=NC=N2)\N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N7O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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